2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95%

• IUPAC Name: N-[3-(6-oxo-1H-pyridin-3-yl)phenyl]methanesulfonamide
• InChI: InChI=1S/C12H12N2O3S/c1-18(16,17)14-11-4-2-3-9(7-11)10-5-6-12(15)13-8-10/h2-8,14H,1H3,(H,13,15)
• InChI Key: CXONMGHSBHYPHH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=CNC(=O)C=C2
• Molecular Formula: C12H12N2O3S
• DSSTOX Substance ID: DTXSID50683201
• Molecular Weight: 264.30 g/mol
• CAS RN: 1261973-62-9

Description

2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% (2-HMPP) is a novel compound that has been explored for its potential application in scientific research. It is a hydrophobic compound with a molecular weight of approximately 229.3 g/mol and a melting point of approximately 110-112 °C. 2-HMPP has been studied for its potential as a reagent in organic synthesis as well as for its potential applications in drug discovery, biochemistry, and molecular biology.

Scientific Research Applications

2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% has been studied for its potential applications in scientific research. It has been used as a reagent in organic synthesis, as a ligand for protein-protein interactions, and as a substrate for enzymatic reactions. It has also been used to study the mechanism of action of various drugs and to identify new drug targets.

Mechanism of Action

2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% has been studied for its potential as a ligand for protein-protein interactions. It has been shown to bind to the active site of enzymes, allowing for the inhibition of the enzyme's activity. It has also been shown to bind to proteins involved in signal transduction pathways, allowing for the modulation of the activity of these pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% have not been extensively studied. However, it has been shown to have an inhibitory effect on the activity of certain enzymes, as well as to modulate the activity of signal transduction pathways.

Advantages and Limitations for Lab Experiments

2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% has several advantages for laboratory experiments. It is a hydrophobic compound, which makes it easy to work with in organic synthesis. It is also a relatively inexpensive reagent, which makes it an attractive choice for many researchers. However, it has limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

The potential applications of 2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% are still being explored. Future research could focus on how it can be used as a substrate for enzymatic reactions, as well as its potential as a ligand for protein-protein interactions. Additionally, further research could focus on its potential applications in drug discovery, biochemistry, and molecular biology. Finally, further studies could be conducted to better understand the biochemical and physiological effects of 2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95%.

Synthesis Methods

2-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% can be synthesized from commercially available starting materials through a series of chemical reactions. The synthesis involves the use of a Grignard reagent, followed by a reaction with a sulfonyl chloride. This is followed by a reaction with a primary amine, resulting in the formation of the desired product. The overall yield of the reaction is approximately 95%.